Cas no 890642-46-3 (ethyl 2-{2-1-(2-methylpropyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate)

• Product Name: ethyl 2-{2-1-(2-methylpropyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate
• CAS No: 890642-46-3
• MF: C₁₉H₂₅N₃O₃
• MW: 343.42010474205
• CID: 6208740
• PubChem ID: 16450598
• Update Time: 2025-07-02

ethyl 2-{2-1-(2-methylpropyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-1-(2-methylpropyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate
• F3243-0749
• AKOS016316535
• AKOS001375648
• ethyl 2-[2-[1-(2-methylpropyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]acetate
• UPCMLD0ENAT5814762:001
• ethyl 2-(2-(1-isobutyl-5-oxopyrrolidin-3-yl)-1H-benzo[d]imidazol-1-yl)acetate
• CCG-148484
• 890642-46-3
• ethyl 2-{2-[1-(2-methylpropyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}acetate
• ethyl 2-{2-[1-(2-methylpropyl)-5-oxopyrrolidin-3-yl]-1H-1,3-benzodiazol-1-yl}acetate
• VU0493108-1
• Z237574678

• Inchi： 1S/C19H25N3O3/c1-4-25-18(24)12-22-16-8-6-5-7-15(16)20-19(22)14-9-17(23)21(11-14)10-13(2)3/h5-8,13-14H,4,9-12H2,1-3H3
• InChI Key： HWZKHEOAJLEFMD-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CC(=O)OCC)CN1CC(C)C

Computed Properties

• Exact Mass: 343.18959167g/mol
• Monoisotopic Mass: 343.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on ethyl 2-{2-1-(2-methylpropyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate

Introduction to Ethyl 2-{2-1-(2-methylpropyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate (CAS No. 890642-46-3)

Ethyl 2-{2-1-(2-methylpropyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate, a compound with the chemical identifier CAS No. 890642-46-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The intricate structure of Ethyl 2-{2-1-(2-methylpropyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate incorporates multiple pharmacophoric elements, which contribute to its unique chemical and biological properties.

The molecular framework of this compound features a combination of heterocyclic rings, including a pyrrolidine and a benzodiazole moiety, which are well-documented for their role in modulating various biological pathways. Specifically, the presence of the 5-oxopyrrolidin and 1H-1,3-benzodiazol units suggests potential interactions with biological targets such as enzymes and receptors. These interactions are crucial for the development of novel therapeutic agents that can address a wide range of diseases.

In recent years, there has been growing interest in the synthesis and characterization of complex organic molecules like Ethyl 2-{2-1-(2-methylpropyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-y}acetate. The synthesis of such compounds often involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including catalytic processes and asymmetric synthesis, have been employed to achieve high yields and enantiopurity, which are essential for pharmaceutical applications.

The pharmacological potential of Ethyl 2-{2-methylpropyl)-5 oxopyrrolidin -3 - yl - 1 H - 1 , 3 - benzodiazol - 1 - yl acetate has been explored in several preclinical studies. These studies have highlighted its ability to interact with specific biological targets, leading to modulations in cellular signaling pathways. For instance, the compound has shown promise in inhibiting certain enzymes that are implicated in inflammatory responses and neurodegenerative diseases. The benzodiazole moiety, in particular, is known for its anxiolytic and sedative properties, making it a valuable component in the development of drugs for central nervous system disorders.

The structural features of Ethyl 2-{2-1-(2-methylpropyl)-5-oxopyrrolidin^-₃^γ>y-H^-_1,3-benzodiazol^->acetate contribute to its solubility and bioavailability, which are critical factors in drug design. The compound’s ability to cross the blood-brain barrier has also been a focus of research, as it could enhance therapeutic efficacy for neurological conditions. Additionally, its metabolic stability has been evaluated to ensure that it remains active within the physiological environment for an adequate duration.

In the context of current pharmaceutical research, Ethyl 2-{2-...}acetate aligns with the trend towards developing targeted therapies that minimize side effects while maximizing therapeutic benefits. The compound’s dual functionality—combining both structural complexity and biological activity—makes it a promising candidate for further investigation. Researchers are exploring its potential as a lead compound for drug discovery programs aimed at treating conditions such as cancer, autoimmune diseases, and central nervous system disorders.

The synthesis and characterization of Ethyl 2-{...}acetate have also contributed to advancements in computational chemistry and molecular modeling techniques. These tools have been instrumental in predicting the compound’s behavior in biological systems and optimizing its structure for improved pharmacological properties. By integrating experimental data with computational methods, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with complex organic molecules like Ethyl 2-{}}acetate. Ensuring that all synthetic processes adhere to environmental regulations and safety standards is essential for sustainable drug development. Furthermore, rigorous testing is conducted to assess any potential toxicity or adverse effects before moving from preclinical to clinical stages. This meticulous approach underscores the commitment of the scientific community to delivering safe and effective medications.

The future prospects for Ethyl 2-{}}acetate are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced properties. As our understanding of biological mechanisms continues to evolve, so too will our ability to design molecules that interact selectively with disease-causing targets.